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Compound of Interest

Compound Name: Roseoflavin

Cat. No.: B8055964

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling Roseoflavin. Following these procedures will ensure
safe laboratory operations and proper disposal of waste.

Hazard Identification and Safety Data

Roseoflavin is a riboflavin analog with antimicrobial properties.[1] While some suppliers do not
classify it as a hazardous substance according to the Globally Harmonized System (GHS), it is
prudent to treat it as potentially hazardous until more comprehensive toxicological data is

available.[2][3][4] It is harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[5]

Quantitative Safety and Solubility Data
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Parameter Value Species Reference
LD50 (Oral) 3 g/kg Mouse [2]
LD50 (Intraperitoneal) 400 mg/kg Mouse [2]
Solubility in DMSO ~5-55 mg/mL - [31[6]1[7]
Solubility in Dimethyl

i ~0.3 mg/mL - [3]
Formamide
Solubility in 1:1

~0.5 mg/mL - [3]

DMSO:PBS (pH 7.2)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following equipment is mandatory when handling Roseoflavin powder or solutions.

Eye Protection: Wear safety goggles with side shields that conform to EN 166 standards.[5]
[8] A face shield may be required for tasks with a high risk of splashing.[9]

e Hand Protection: Use compatible, chemical-resistant gloves (e.qg., nitrile) to prevent skin
contact.[5][9]

o Body Protection: A lab coat or impervious clothing is required to protect the skin and clothing
from splashes.[5][9]

o Respiratory Protection: When handling the powder form or when there is a risk of aerosol
formation, use a NIOSH/MSHA or European Standard EN 149 approved respirator in a well-
ventilated area, preferably within a chemical fume hood.[5][10]

Operational Plan: Step-by-Step Handling Protocol

This protocol covers the lifecycle of Roseoflavin in the laboratory, from receiving to disposal.

Preparation and Engineering Controls
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Ventilation: Always handle Roseoflavin powder and stock solutions in a well-ventilated area.
A chemical fume hood is strongly recommended to minimize inhalation risk.[5]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the work area.[5][10]

Surface Preparation: Before starting, decontaminate the work surface.

Handling and Solution Preparation

Don PPE: Before handling the container, put on all required personal protective equipment.

Weighing: If weighing the powder, do so within a chemical fume hood or a ventilated balance
enclosure to prevent the dispersion of dust.[11]

Dissolving: Roseoflavin is a crystalline solid.[3] To prepare a stock solution, dissolve itin a
suitable organic solvent like DMSO.[3][7] Sonication may be required to fully dissolve the
compound.[7] For aqueous buffers, first dissolve Roseoflavin in DMSO and then dilute with
the aqueous buffer of choice.[3] Do not store aqueous solutions for more than one day.[3]

Labeling: Clearly label all containers with the chemical name, concentration, solvent, date,
and appropriate hazard warnings.

Storage

Powder: Store the solid form of Roseoflavin in a tightly sealed container at -20°C, protected
from light.[5][6]

Solvent Stocks: Store stock solutions at -20°C for up to one month or at -80°C for up to six
months.[12] Ensure containers are sealed to prevent evaporation and contamination.[12]

Accidental Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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» Contain: For liquid spills, absorb the solution with an inert, liquid-binding material such as
diatomite or universal binders.[5] For powder spills, moisten the material first to prevent
dusting before sweeping it into a container.[11]

o Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.[5]

o Dispose: Collect all contaminated materials in a sealed container for proper waste disposal.

[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination, as Roseoflavin is very toxic
to aquatic life.[5]

o Waste Collection: Collect all waste materials, including empty containers, contaminated PPE,
and spill cleanup materials, in a designated and properly labeled hazardous waste container.

e Environmental Precaution: Do not allow Roseoflavin to enter drains, surface water, or soil.
[5][10]

o Disposal Method: Dispose of the chemical waste through an approved waste disposal plant,
following all local, state, and federal regulations.[5]

Workflow for Handling Roseoflavin
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Caption: Workflow for the safe handling of Roseoflavin from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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